N-[4-(isobutyrylamino)phenyl]-2-furamide

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.3 g/mol
• IUPAC Name: N-[4-(2-methylpropanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O3/c1-10(2)14(18)16-11-5-7-12(8-6-11)17-15(19)13-4-3-9-20-13/h3-10H,1-2H3,(H,16,18)(H,17,19)
• InChI Key: PRSOSNGXVUPYBV-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CO2

Description

N-[4-(isobutyrylamino)phenyl]-2-furamide, also known as A-769662, is a small molecule compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. A-769662 is a potent activator of AMP-activated protein kinase (AMPK), which is a crucial enzyme involved in regulating cellular energy homeostasis.

Mechanism of Action

N-[4-(isobutyrylamino)phenyl]-2-furamide activates AMPK by binding to the γ-subunit of the enzyme, which leads to conformational changes and subsequent activation of the kinase. AMPK activation leads to several downstream effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)phenyl]-2-furamide has been shown to have several biochemical and physiological effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. In addition, N-[4-(isobutyrylamino)phenyl]-2-furamide has been found to induce apoptosis in cancer cells, improve glucose uptake and insulin sensitivity in skeletal muscle cells, and protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

N-[4-(isobutyrylamino)phenyl]-2-furamide has several advantages for lab experiments, including its potency and specificity for activating AMPK. However, there are also limitations to using N-[4-(isobutyrylamino)phenyl]-2-furamide, including its potential toxicity and the need for careful dosing.

Future Directions

There are several future directions for research on N-[4-(isobutyrylamino)phenyl]-2-furamide, including investigating its potential applications in treating metabolic disorders, such as obesity and type 2 diabetes, and exploring its effects on other signaling pathways and cellular processes. Additionally, further studies are needed to determine the optimal dosing and potential toxicity of N-[4-(isobutyrylamino)phenyl]-2-furamide in various cell types and animal models.

Synthesis Methods

The synthesis of N-[4-(isobutyrylamino)phenyl]-2-furamide involves several steps, including the reaction of 4-nitrophenylhydrazine with isobutyryl chloride, followed by the reaction of the resulting product with 2-furoyl chloride. The final product is purified using column chromatography to obtain pure N-[4-(isobutyrylamino)phenyl]-2-furamide.

Scientific Research Applications

N-[4-(isobutyrylamino)phenyl]-2-furamide has been extensively studied in various fields of research, including cancer, diabetes, and neurodegenerative diseases. In cancer research, N-[4-(isobutyrylamino)phenyl]-2-furamide has been shown to induce apoptosis in cancer cells by activating AMPK. In diabetes research, N-[4-(isobutyrylamino)phenyl]-2-furamide has been found to improve glucose uptake and insulin sensitivity in skeletal muscle cells. In neurodegenerative disease research, N-[4-(isobutyrylamino)phenyl]-2-furamide has been shown to protect neurons from oxidative stress and improve cognitive function.